Cas no 81851-71-0 (1(2H)-Acenaphthylenone,6-nitro-)

81851-71-0 structure
Product name:1(2H)-Acenaphthylenone,6-nitro-
1(2H)-Acenaphthylenone,6-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Acenaphthylenone,6-nitro-
- 81851-71-0
- DTXSID401002267
- 1-acenaphthenone, 6-nitro-
- 6-Nitroacenaphthylen-1(2H)-one
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- Inchi: InChI=1S/C12H7NO3/c14-11-6-7-2-1-3-8-10(13(15)16)5-4-9(11)12(7)8/h1-5H,6H2
- InChI Key: OCYVPHYKZJQYDB-UHFFFAOYSA-N
- SMILES: C1C2=C3C(=CC=C2)C(=CC=C3C1=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.043
- Monoisotopic Mass: 213.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.9Ų
- XLogP3: 2.4
Experimental Properties
- Density: 1.488
- Boiling Point: 440°Cat760mmHg
- Flash Point: 233.7°C
- Refractive Index: 1.749
1(2H)-Acenaphthylenone,6-nitro- Related Literature
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1. Synthesis of core–shell ZSM-5@meso-SAPO-34 composite and its application in methanol to aromaticsZhong-Xiang Jiang,Yue Yu,Chong-Shuai Sun,Yu-Jia Wang RSC Adv., 2015,5, 55825-55831
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2. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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Yu Huang,Xiaoyu Zhou,Lichun Zhang,Guochen Lin,Man Xu,Yuan Zhao,Mengmeng Jiao,Dengying Zhang,Bingying Pan,Linwei Zhu,Fengzhou Zhao J. Mater. Chem. C, 2020,8, 12240-12246
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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